Cas no 184241-44-9 (4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl)-)

• Product Name: 4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl)-
• CAS No: 184241-44-9
• MF: C₁₈H₂₀Cl₄N₄
• MW: 434.19019985199
• CID: 196533
• PubChem ID: 24278425
• Update Time: 2025-06-19

4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl)-
• 4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichloroph...
• 5-chloro-4-N-(cyclopropylmethyl)-2-methyl-4-N-propyl-6-N-(2,4,6-trichlorophenyl)pyrimidine-4,6-diamine
• NBI 27914 HYDROCHLORIDE
• 5-Chloro-4-(N-(cyclopropyl)methyl-N-propylamino)-2-methyl-6-(2,4,6-trichlorophenyl)aminopyridine
• 5-Chloro-N-(cyclopropylMethyl)-2-Methyl-N-propyl-N'-(2,4,6-trichlorophenyl)-4,6-pyriMidinediaMinehydrochloride
• Lopac-N-3911
• Tocris-1591
• NBI27914HCl
• 5-CHLORO-N-(CYCLOPROPYLMETHYL)-2-METHYL-N-PROPYL-N'-(2,4,6-TRICHLOROPHENYL)-4,6-PYRIMIDINEDIAMINE HYDROCHLORIDE
• EU-0100493
• 5-Chloro-4-(N-(cyclopropyl)methyl-N-propylamino)-2-methyl-6-(2,4,6-trichlorophenyl)-aminopyridine
• HY-135542
• NCGC00015737-05
• NBI 27914
• DTXSID20171549
• NCGC00261178-01
• HMS3371C20
• NCGC00015737-01
• NCGC00015737-03
• 5-Chloro-N-cyclopropylmethyl-2-methyl-N-propyl-N''''-(2,4,6-trichloro-phenyl)-pyrimidine-4,6-diamine
• 5-Chloro-N-cyclopropylmethyl-2-methyl-N-propyl-N''-(2,4,6-trichloro-phenyl)-pyrimidine-4,6-diamine
• Lopac0_000493
• 2-methyl-4-(N-propyl-N-cycloproanemethylamino)-5-chloro-6-(2,4,6-trichloranilino)pyrimidine
• NCGC00015737-08
• BDBM50054245
• 4,6-Pyrimidinediamine, 5-chloro-N-(cyclopropylmethyl)-2-methyl-N-propyl-n-(2,4,6-trichlorophenyl)
• MLS000860080
• 184241-44-9
• NCGC00025224-02
• HMS2230I15
• NBI-27914
• NCGC00015737-02
• NBI27914
• cid_176157
• CCG-204584
• 5-CHLORO-N4-(CYCLOPROPYLMETHYL)-2-METHYL-N4-PROPYL-N6-(2,4,6-TRICHLOROPHENYL)PYRIMIDINE-4,6-DIAMINE
• CHEBI:93069
• SR-01000075865
• N 3911
• Q27087858
• SDCCGSBI-0050477.P002
• 5-CHLORO-N-(CYCLOPROPYLMETHYL)-2-METHYL-N-PROPYL-N/'-(2,4,6-TRICHLOROPHENYL)-4,6-PYRIMIDINEDIAMINE H
• NCGC00025224-03
• SMR000326938
• GTPL3512
• Tox21_500493
• NCGC00025224-01
• CS-0113422
• SR-01000075865-1
• HMS3261D07
• CHEMBL45281
• BRD-K61177364-003-01-1
• LP00493
• 5-chloro-N-(cyclopropylmethyl)-2-methyl-N-propyl-N'-(2,4,6-trichlorophenyl)pyrimidine-4,6-diamine
• NBI 27914, >=98% (HPLC)
• NCGC00015737-04
• SCHEMBL16606734
• BRD-K61177364-003-02-9

• MDL： MFCD05662281
• Inchi： 1S/C18H20Cl4N4/c1-3-6-26(9-11-4-5-11)18-15(22)17(23-10(2)24-18)25-16-13(20)7-12(19)8-14(16)21/h7-8,11H,3-6,9H2,1-2H3,(H,23,24,25)
• InChI Key： KNADXBVKFAUMCR-UHFFFAOYSA-N
• SMILES： ClC1=C(NC2C(=CC(=CC=2Cl)Cl)Cl)N=C(C)N=C1N(CCC)CC1CC1

Computed Properties

• Exact Mass: 468.02100
• Monoisotopic Mass: 432.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Density: 1.417
• Boiling Point: 483.7°Cat760mmHg
• Flash Point: 246.3°C
• Refractive Index: 1.649
• Solubility: DMSO: 16 mg/mL at 60 °C, soluble
• PSA: 41.05000
• LogP: 7.64360

4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl)-

4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 184241-44-9 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl), represents a fascinating example of how intricate molecular structures can be designed to exhibit unique biological activities. The precise arrangement of atoms and functional groups in this molecule makes it a promising candidate for further investigation in drug discovery and therapeutic development.

In recent years, there has been a growing interest in pyrimidine derivatives due to their diverse biological properties and potential applications in medicine. Pyrimidines are heterocyclic aromatic compounds that are fundamental components of nucleic acids, making them crucial for various biological processes. The specific modifications present in this compound, such as the 5-chloro group and the N4-(cyclopropylmethyl) moiety, contribute to its unique chemical and biological characteristics. These modifications not only influence the compound's reactivity but also its interaction with biological targets.

The presence of multiple substituents, including the 2-methyl, N4-propyl, and N6-(2,4,6-trichlorophenyl) groups, suggests that this molecule may have a complex mode of action. Such complexity is often desirable in drug design, as it can lead to higher specificity and efficacy. Researchers have been exploring the potential of this compound as a scaffold for developing new therapeutic agents. Its structural features make it a versatile platform for further chemical modifications, allowing scientists to tailor its properties to specific needs.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have shown promise as inhibitors of various enzymes involved in cancer cell proliferation. The specific arrangement of atoms in this molecule may enable it to interact with key targets that are overexpressed or mutated in cancer cells. For instance, the N6-(2,4,6-trichlorophenyl) group could potentially disrupt critical signaling pathways that drive tumor growth. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes associated with cancer metabolism.

In addition to its potential in oncology, this compound has also been investigated for its antimicrobial properties. The presence of multiple halogen atoms and bulky substituents can enhance its ability to disrupt bacterial cell membranes or inhibit essential metabolic processes. As antibiotic resistance continues to be a major global health challenge, the development of new antimicrobial agents is crucial. This pyrimidine derivative represents a novel approach to combating resistant bacterial strains by targeting unique biochemical pathways.

The synthesis of such complex molecules requires sophisticated techniques and careful optimization. Advanced synthetic methodologies have been employed to construct the precise structure of this compound. Techniques such as multi-step organic synthesis, catalytic transformations, and protective group strategies are essential for achieving high yields and purity. The successful synthesis not only demonstrates the capabilities of modern chemical research but also opens up new avenues for exploring related compounds with potentially enhanced biological activities.

The pharmacological evaluation of this compound involves rigorous testing in vitro and in vivo models. In vitro studies help researchers understand how the molecule interacts with biological targets at a molecular level. Techniques such as enzyme assays, cell-based assays, and spectroscopic methods are used to assess its binding affinity and mode of action. In vivo studies provide insights into its efficacy and safety profiles by evaluating its effects on animal models.

The latest research findings indicate that this compound exhibits promising properties as an inhibitor of kinases and other enzymes involved in cell signaling pathways. Kinases play a critical role in regulating various cellular processes, including proliferation, differentiation, and apoptosis. By inhibiting specific kinases, this compound may be able to modulate these processes and exert therapeutic effects. For example, it has shown potential in preclinical studies as an inhibitor of tyrosine kinases that are implicated in cancer progression.

The development of new drugs often involves optimizing existing scaffolds to improve their pharmacokinetic properties. This includes enhancing solubility, bioavailability, and metabolic stability while maintaining or improving biological activity. Researchers have been exploring strategies to modify this compound's structure to enhance its overall therapeutic potential. These modifications may involve altering substituent positions or introducing new functional groups that improve drug-like characteristics.

The impact of this compound on drug discovery extends beyond its direct applications in medicine. It serves as an inspiration for designing other novel heterocyclic compounds with potential therapeutic benefits. The structural features observed in this molecule can be incorporated into future drug candidates to explore new treatment modalities for various diseases.

In conclusion, the compound with CAS number 184241-44-9, known as 4,6-Pyrimidinediamine,5-chloro-N4-(cyclopropylmethyl)-2-methyl-N4-propyl-N6-(2,4,6-trichlorophenyl), represents a significant advancement in chemical biology research. Its intricate molecular structure and diverse functional groups make it a promising candidate for drug development across multiple therapeutic areas. As ongoing research continues to uncover its full potential，this molecule is poised to play a crucial role in shaping the future of pharmaceutical innovation.